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Compound of Interest

Compound Name: 1-Benzosuberone

Cat. No.: B052882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of 1-Benzosuberone (CAS 826-73-3). Adherence to these procedures is critical for ensuring

laboratory safety and proper management of this chemical.

Summary of Hazards and Protective Measures
1-Benzosuberone is a combustible liquid that can cause skin, eye, and respiratory irritation.[1]

[2] It may be harmful if inhaled, ingested, or absorbed through the skin.[3] Proper personal

protective equipment (PPE) is mandatory to minimize exposure.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling 1-Benzosuberone to ensure the

appropriate level of PPE is used. The following table summarizes the recommended PPE.
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Protection Type Recommended Equipment Purpose

Eye Protection
Chemical safety goggles or a

face shield.[3][4]

To protect against splashes

and vapors.

Hand Protection
Compatible chemical-resistant

gloves (e.g., Nitrile).[3][4]
To prevent skin contact.

Body Protection

A laboratory coat, buttoned to

its full length.[3][4] For larger

quantities, a chemical-resistant

apron may be necessary.

To protect skin and clothing

from spills.

Respiratory Protection

Generally not required for

small quantities handled in a

well-ventilated area or

chemical fume hood.[3] For

larger quantities, or where

ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate cartridge

(e.g., multi-purpose

combination (US) or type

ABEK (EN 14387)) should be

used.[3]

To prevent inhalation of

vapors.

Quantitative Data
While specific occupational exposure limits (e.g., PEL, TLV) and detailed toxicity data (e.g.,

LD50) for 1-Benzosuberone are not readily available in the searched public domains, the

following physical and chemical properties are important for safe handling.
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Property Value

Appearance Clear, light yellow liquid.[3]

Molecular Formula C₁₁H₁₂O[3][5][6]

Molecular Weight 160.21 g/mol [1][5][6]

Boiling Point 270 °C (lit.)[3]

Flash Point 113 °C (235.4 °F) - closed cup

Density 1.071 g/mL at 25 °C (lit.)[3]

Solubility in water 0.16 g/L (25 °C)[3][4]

Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for the safe handling of 1-Benzosuberone
in a laboratory setting.
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Safe Handling Workflow for 1-Benzosuberone

Preparation

Handling & Use

Cleanup & Disposal

Review SDS

Don PPE

Prepare well-ventilated area (Fume Hood)

Weigh/measure required amount

Perform experiment

Store in a cool, dry, tightly closed container Decontaminate work surfaces

Segregate and label waste

Dispose of waste according to regulations

Doff PPE

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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